Cas no 929099-71-8 (9H-Carbazol-2-amine, N,N-diphenyl-)

• Product Name: 9H-Carbazol-2-amine, N,N-diphenyl-
• CAS No: 929099-71-8
• MF: C₂₄H₁₈N₂
• MW: 334.413125514984
• CID: 1979180
• PubChem ID: 59629877
• Update Time: 2025-05-27

9H-Carbazol-2-amine, N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazol-2-amine, N,N-diphenyl-
• N,N-Diphenyl-9H-carbazol-2-amine (ACI)
• 2-Diphenylaminocarbazole
• F88828
• MFCD34601709
• N,N-diphenyl-9H-carbazol-2-amine
• 929099-71-8
• SCHEMBL4138632
• QXBOXQNGBNDQHA-UHFFFAOYSA-N
• BS-48625
• DB-418195
• N,N-diphenylcarbazol-2-amine

• Inchi： 1S/C24H18N2/c1-3-9-18(10-4-1)26(19-11-5-2-6-12-19)20-15-16-22-21-13-7-8-14-23(21)25-24(22)17-20/h1-17,25H
• InChI Key： QXBOXQNGBNDQHA-UHFFFAOYSA-N
• SMILES： C1C=CC(N(C2C=C3NC4C(C3=CC=2)=CC=CC=4)C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 334.146998583g/mol
• Monoisotopic Mass: 334.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 19Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 9H-Carbazol-2-amine, N,N-diphenyl-

Recent Advances in the Study of 9H-Carbazol-2-amine, N,N-diphenyl- (CAS: 929099-71-8)

The compound 9H-Carbazol-2-amine, N,N-diphenyl- (CAS: 929099-71-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 9H-Carbazol-2-amine, N,N-diphenyl- as a promising scaffold for the development of novel therapeutic agents. Its carbazole core, coupled with the diphenylamine substituents, provides a versatile platform for chemical modifications, enabling the exploration of diverse biological targets. Researchers have successfully synthesized this compound using advanced catalytic methods, achieving high yields and purity, which are critical for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated that 9H-Carbazol-2-amine, N,N-diphenyl- exhibits notable activity against several disease models, including cancer and neurodegenerative disorders. Mechanistic investigations suggest that the compound interacts with key cellular pathways, such as apoptosis and oxidative stress response, making it a potential candidate for further drug development. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated, providing a foundation for future preclinical studies.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are focused on structural derivatization to enhance its therapeutic index and reduce potential off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 9H-Carbazol-2-amine, N,N-diphenyl- (CAS: 929099-71-8) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic versatility position it as a valuable tool for understanding disease mechanisms and developing next-generation therapeutics. Continued exploration of this compound is expected to yield significant advancements in the field, with potential implications for treating a range of human diseases.